Cas no 21394-52-5 (Methionine,N-(1-oxohexyl)-)

• Product Name: Methionine,N-(1-oxohexyl)-
• CAS No: 21394-52-5
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 280694
• PubChem ID: 89493
• Update Time: 2025-04-19

Methionine,N-(1-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• Methionine,N-(1-oxohexyl)-
• 2-(hexanoylamino)-4-methylsulfanylbutanoic acid
• N-(1-Oxohexyl)-DL-methionine
• N-hexanoylmethionine
• N-(1-Hydroxyhexylidene)methionine
• DTXSID40943942
• EINECS 244-361-4
• 21394-52-5
• SCHEMBL6136379
• AKOS009109156

• Inchi： 1S/C11H21NO3S/c1-3-4-5-6-10(13)12-9(11(14)15)7-8-16-2/h9H,3-8H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： WUVVOUFAPBDGTP-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NC(CCCCC)=O

Computed Properties

• Exact Mass: 247.12433
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4